Cas no 55242-58-5 (3-Methyl-7-(5-oxohexyl)-1-propylxanthine)

• Product Name: 3-Methyl-7-(5-oxohexyl)-1-propylxanthine
• CAS No: 55242-58-5
• MF: C₁₅H₂₂N₄O₃
• MW: 306.360183238983
• CID: 1063753
• PubChem ID: 12902748
• Update Time: 2025-04-20

3-Methyl-7-(5-oxohexyl)-1-propylxanthine Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-7-(5-oxohexyl)-1-propylxanthine
• 3-methyl-7-(5-oxohexyl)-1-propylpurine-2,6-dione
• starbld0001947
• 1-n-Propyl-3-methyl-7-(5-oxohexyl)-xanthine
• DTXSID70512589
• DB-228717
• 3-Methyl-7-(5-oxohexyl)-1-propyl-3,7-dihydro-1H-purine-2,6-dione
• SCHEMBL7800864
• 55242-58-5
• SCWBBXYWLYSKGK-UHFFFAOYSA-N

• Inchi： 1S/C15H22N4O3/c1-4-8-19-14(21)12-13(17(3)15(19)22)16-10-18(12)9-6-5-7-11(2)20/h10H,4-9H2,1-3H3
• InChI Key： SCWBBXYWLYSKGK-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN2CCCCC(C)=O)N(C)C(N1CCC)=O

Computed Properties

• Exact Mass: 306.16919058g/mol
• Monoisotopic Mass: 306.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 75.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 537.9±56.0 °C at 760 mmHg
• Flash Point: 279.1±31.8 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

3-Methyl-7-(5-oxohexyl)-1-propylxanthine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)